Cas no 588729-95-7 (N-(5-bromo-2-pyridinyl)-N-methylUrea)

• Product Name: N-(5-bromo-2-pyridinyl)-N-methylUrea
• CAS No: 588729-95-7
• MF: C₇H₈BrN₃O
• MW: 230.061920166016
• CID: 2109816
• PubChem ID: 10900422
• Update Time: 2025-04-21

N-(5-bromo-2-pyridinyl)-N-methylUrea Chemical and Physical Properties

Names and Identifiers

• N-(5-bromo-2-pyridinyl)-N-methylUrea
• 1-(5-broMopyridin-2-yl)-3-Methylurea
• AKOS020888797
• SURYCHFHHUTRMF-UHFFFAOYSA-N
• H28010
• 1-(5-Bromo-pyridin-2-yl)-3-methyl-urea
• starbld0040391
• A1-02683
• SCHEMBL16166784
• 588729-95-7

• Inchi： 1S/C7H8BrN3O/c1-9-7(12)11-6-3-2-5(8)4-10-6/h2-4H,1H3,(H2,9,10,11,12)
• InChI Key： SURYCHFHHUTRMF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NC(NC)=O

Computed Properties

• Exact Mass: 228.98507Da
• Monoisotopic Mass: 228.98507Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives